Cas no 1396687-06-1 (N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide)

• Product Name: N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide
• CAS No: 1396687-06-1
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• CID: 5948134
• PubChem ID: 71794407
• Update Time: 2025-05-18

N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide
• N-(1,4-dioxan-2-ylmethyl)-1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carboxamide
• 1396687-06-1
• AKOS024544869
• N-((1,4-dioxan-2-yl)methyl)-1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-3-carboxamide
• N-[(1,4-dioxan-2-yl)methyl]-1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-3-carboxamide
• VU0541434-1
• F6252-1200

• Inchi： 1S/C19H25N5O4/c1-13-22-19(28-23-13)14-4-5-17(20-9-14)24-6-2-3-15(11-24)18(25)21-10-16-12-26-7-8-27-16/h4-5,9,15-16H,2-3,6-8,10-12H2,1H3,(H,21,25)
• InChI Key： OGEGLOMZIXACNH-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C3ON=C(C)N=3)C=C2)CCCC(C(NCC2COCCO2)=O)C1

Computed Properties

• Exact Mass: 387.19065430g/mol
• Monoisotopic Mass: 387.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide

Introduction to N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide (CAS No. 1396687-06-1)

N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidine-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1396687-06-1, represents a sophisticated blend of heterocyclic moieties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity. The presence of a 1,4-dioxane moiety provides a stable cyclic ether backbone, which is often utilized in medicinal chemistry to enhance solubility and metabolic stability. Additionally, the pyridine and piperidine rings are well-known for their role in many bioactive molecules, offering opportunities for interaction with biological targets such as enzymes and receptors.

The terminal amide group (piperidine-3-carboxamide) further extends the compound's potential for biological activity by allowing for hydrogen bonding interactions, which are crucial for binding affinity and specificity. The integration of these moieties into a single molecule suggests a multifaceted approach to drug design, leveraging the synergistic effects of multiple pharmacophoric elements.

In recent years, there has been growing interest in the development of novel compounds that combine different pharmacological properties to achieve enhanced therapeutic outcomes. The structural features of N-(1,4-dioxan-2-yl)methyl-1-5-(3-methyl-1,2,4-oxadiazol-5-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)pyridin-2-yyyyyyyyyyyyyyyyyyyyy)piperidine-3-carboxamide align well with this trend, as it incorporates elements that have been shown to exhibit various biological activities.

The 3-methyl